Cas no 1692138-76-3 (4-{2-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}pyridine)

• Product Name: 4-{2-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}pyridine
• CAS No: 1692138-76-3
• MF: C₁₁H₁₃N₅
• MW: 215.254420995712
• CID: 6234327
• PubChem ID: 136840673
• Update Time: 2025-06-13

4-{2-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• 4-{2-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}pyridine
• EN300-1119249
• 4-{2-methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}pyridine
• 1692138-76-3

• Inchi： 1S/C11H13N5/c1-8-14-11-13-6-10(7-16(11)15-8)9-2-4-12-5-3-9/h2-5,10H,6-7H2,1H3,(H,13,14,15)
• InChI Key： DTDWNCAYQSGTNE-UHFFFAOYSA-N
• SMILES： N12C(=NC(C)=N1)NCC(C1C=CN=CC=1)C2

Computed Properties

• Exact Mass: 215.11709544g/mol
• Monoisotopic Mass: 215.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 4-{2-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}pyridine

Recent Advances in the Study of 4-{2-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}pyridine (CAS: 1692138-76-3)

The compound 4-{2-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}pyridine (CAS: 1692138-76-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique triazolopyrimidine core, has been investigated for its role as a kinase inhibitor, particularly in targeting specific signaling pathways implicated in cancer and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit certain kinases, such as the JAK family and other tyrosine kinases, which are critical in the regulation of immune responses and cell proliferation. Structural analyses have revealed that the triazolopyrimidine scaffold of 4-{2-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}pyridine facilitates strong binding interactions with the ATP-binding sites of these kinases, thereby disrupting their enzymatic activity. This specificity has made it a promising candidate for the development of targeted therapies with reduced off-target effects.

In addition to its kinase inhibitory properties, recent studies have explored the compound's potential in combination therapies. For instance, synergistic effects have been observed when 4-{2-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}pyridine is co-administered with other chemotherapeutic agents or immunomodulators, enhancing its therapeutic efficacy. These findings underscore the compound's versatility and its potential to address unmet medical needs in oncology and autoimmune diseases.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Results indicate that 4-{2-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}pyridine exhibits favorable bioavailability and metabolic stability, making it suitable for oral administration. However, further optimization is required to mitigate potential drug-drug interactions and improve its half-life in vivo.

Despite these promising advancements, challenges remain in the clinical translation of 4-{2-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}pyridine. Issues such as toxicity at higher doses and the emergence of resistance mechanisms in target cells necessitate continued research and development efforts. Future studies are expected to focus on structural modifications to enhance selectivity and reduce adverse effects, as well as the exploration of novel formulations to improve drug delivery.

In conclusion, 4-{2-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}pyridine (CAS: 1692138-76-3) represents a promising scaffold for the development of next-generation kinase inhibitors. Its unique pharmacological profile and potential for combination therapies highlight its significance in the ongoing pursuit of innovative treatments for complex diseases. Continued research in this area is expected to yield valuable insights and pave the way for clinical applications.